Cas no 536-25-4 (Orthocaine)
Orthocaine (methyl 3-amino-4-hydroxybenzoate) is a local anesthetic ester derived from para-aminobenzoic acid (PABA). It is primarily used for surface anesthesia due to its limited solubility in water, making it suitable for topical applications. Orthocaine exhibits rapid onset of action and provides effective numbing for mucous membranes and superficial tissues. Its chemical stability and low systemic absorption reduce the risk of toxicity compared to other anesthetics. The compound is often formulated in powders or ointments for dermatological or minor surgical procedures. Orthocaine’s ester linkage confers biodegradability, though it may pose allergenic risks in PABA-sensitive individuals. Its efficacy and safety profile make it a practical choice for localized pain management.
Orthocaine structure
Product Name:Orthocaine
CAS No:536-25-4
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD00017095
CID:38119
PubChem ID:10815
Update Time:2025-05-28
Orthocaine Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-4-hydroxybenzoate
- Methyl 3-amino-4-hydroxybenzenecarboxylate
- Orthocaine
- 2-amino-4-methoxycarbonylphenol
- 3-Amino-4-hydroxybenzoic acid methyl ester
- 4-hydroxy-3-amino-benzoic acid methyl ester
- Aminobenz
- BENZOIC ACID,3-AMINO-4-HYDROXY-,METHYL ESTER
- Methyl 4-hydroxy-3-aminobenzoate
- Methyl m-amino-p-hydroxybenzoate
- Orthoderm
- Orthoform
- BENZOIC ACID, 3-AMINO-4-HYDROXY-, METHYL ESTER
- Methyl-3-amino-4-hydroxybenzoate
- JK16YI13QK
- Mehyl3-amino-4-hydroxybenzoate
- VNQABZCSYCTZMS-UHFFFAOYSA-N
- methyl 3-amino-4-hydroxy-benzoate
- 3-AM
- 3-14-00-01477 (Beilstein Handbook Reference)
- AKOS002025065
- SY017429
- Methyl3-amino-4-hydroxybenzoate
- methyl 3-amino-4-hydroxybenzoate, AldrichCPR
- EN300-192844
- AI3-04738
- CHEBI:34904
- 1-HYDROXY-2-AMINO-4-CARBOMETHOXYBENZENE
- ORTHOCAINE [MI]
- UNII-JK16YI13QK
- DTXSID2060208
- BL008084
- FT-0600286
- J-522138
- NSC9813
- EINECS 208-627-3
- m-Amino-p-oxybenzoesauremethylester
- HY-W005637
- SCHEMBL24412
- Z802838774
- CS-W005637
- NSC 9813
- 3-AMINO-4-HYDROXY-BENZOIC ACID METHYL ESTER
- BRN 0608715
- 536-25-4
- Q6581458
- EA-0857
- AM20061021
- 2-Hydroxy-5-(methoxycarbonyl)aniline
- NSC-9813
- Orthoform new
- BCP21850
- BB 0254841
- NS00032795
- MFCD00017095
- DTXCID6041474
- STK735963
- DB-005449
- Mehyl 3-amino-4-hydroxybenzoate
- ALBB-026058
-
- MDL： MFCD00017095
- Inchi： 1S/C8H9NO3/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4,10H,9H2,1H3
- InChI Key： VNQABZCSYCTZMS-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(=C(C=1)N)O)=O
- BRN： 0608715
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 167.058243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.6
- Surface Charge: 0
- Tautomer Count: 9
Experimental Properties
- Density: 1.2917 (rough estimate)
- Melting Point: 141-143°C
- Boiling Point: 326.8°C at 760 mmHg
- Flash Point: 151.4℃
- Refractive Index: 1.5810 (estimate)
- PSA: 72.55000
- LogP: 1.34220
Orthocaine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 22
- RTECS：DG2625000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
Orthocaine Customs Data
- HS CODE：2922509090
- Customs Data：
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Orthocaine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046881-1g |
Orthocaine |
536-25-4 | >95% | 1g |
957CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046881-5g |
Orthocaine |
536-25-4 | >95% | 5g |
3640CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046881-25g |
Orthocaine |
536-25-4 | >95% | 25g |
11638CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SS989-5g |
Orthocaine |
536-25-4 | 98% | 5g |
620.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SS989-200mg |
Orthocaine |
536-25-4 | 98% | 200mg |
55.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SS989-25g |
Orthocaine |
536-25-4 | 98% | 25g |
2739CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SS989-1g |
Orthocaine |
536-25-4 | 98% | 1g |
142.0CNY | 2021-07-12 | |
| Fluorochem | 066829-1g |
Methyl 3-Amino-4-hydroxybenzoate |
536-25-4 | 97% | 1g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 066829-5g |
Methyl 3-Amino-4-hydroxybenzoate |
536-25-4 | 97% | 5g |
￡168.00 | 2022-03-01 | |
| Fluorochem | 066829-10g |
Methyl 3-Amino-4-hydroxybenzoate |
536-25-4 | 97% | 10g |
￡318.00 | 2022-03-01 |
Orthocaine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:536-25-4)Methyl 3-amino-4-hydroxybenzoate
Order Number:sfd6126
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:536-25-4)Orthocaine
Order Number:A856531
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:01
Price ($):474.0
Email:sales@amadischem.com
Orthocaine Related Literature
-
A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
-
Luning Chen,Xibo Zhang,Jinhong Zhou,Zhaoxiong Xie,Qin Kuang,Lansun Zheng Nanoscale 2019 11 3292
-
4. 183. The constitution of sulpharsphenamine. Part II. A new interpretationW. J. C. Dyke,Harold King J. Chem. Soc. 1935 805
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